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Introduction

Allura Red AC, also known as FD&C Red No. 40, is a synthetic azo dye widely used as a
colorant in food products, beverages, and pharmaceuticals.[1][2] Due to regulations and
potential health concerns, the accurate quantification of Allura Red AC is crucial for quality
control and regulatory compliance. UV-Visible spectrophotometry offers a rapid, accessible,
and reliable method for determining its concentration.[1][3] This technique is based on the
Beer-Lambert Law, which correlates the absorbance of light by a substance with its
concentration in a solution.

Principle of the Method

The quantitative determination of Allura Red AC is based on the Beer-Lambert Law, which
states that the absorbance of a solution is directly proportional to the concentration of the
absorbing species and the path length of the light passing through the solution.

A=¢bc
Where:

e Ais the absorbance (unitless)
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o ¢ (epsilon) is the molar absorptivity coefficient (in L mol~t cm~1), a constant specific to the
substance at a given wavelength.[4]

* Db is the path length of the cuvette (typically 1 cm).[5]
e cis the concentration of the substance (in mol L=1).[4]

By measuring the absorbance of an unknown sample at the wavelength of maximum
absorbance (Amax), its concentration can be determined using a calibration curve prepared
from standards of known concentrations.[6]

Experimental Protocols
Protocol 1: Direct Quantification in Aqueous Solutions

This protocol details the standard procedure for creating a calibration curve and determining
the concentration of Allura Red AC in a clear aqueous sample.

1. Instrumentation and Materials

o UV-Visible Spectrophotometer (capable of scanning from 350-700 nm)
o Matched quartz or plastic cuvettes (1 cm path length)

e Analytical balance

e Class A volumetric flasks (e.g., 10 mL, 100 mL, 1000 mL)

o Class A volumetric pipettes

o Allura Red AC analytical standard (Molar Mass: 496.42 g/mol )[7]

» Deionized (DI) or distilled water

2. Preparation of Standard Solutions

e Stock Solution (e.g., 100 mg/L):

o Accurately weigh 100 mg of Allura Red AC standard.
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o Transfer it quantitatively to a 1000 mL volumetric flask.

o Dissolve and dilute to the mark with DI water. Mix thoroughly. This solution is stable when
stored in the dark.

Working Standards (Calibration Curve):

o Prepare a series of dilutions from the stock solution. For a linear range of approximately 1-
20 mg/L, pipette the calculated volumes of the stock solution into separate 10 mL
volumetric flasks (see Table 2 for an example).

o Dilute each to the mark with DI water and mix well.

. Determination of Amax (Wavelength of Maximum Absorbance)

Prepare a mid-range standard solution (e.g., 10 mg/L).

Use DI water as a blank to zero the spectrophotometer.[6]

Scan the absorbance of the standard solution from 700 nm to 350 nm.

The wavelength at which the highest absorbance is recorded is the Amax. For Allura Red AC,
this is typically around 504 nm.[2][6][7]

. Measurement and Calibration

Set the spectrophotometer to the determined Amax (e.g., 504 nm).[8]

Zero the instrument using a cuvette filled with DI water (the blank).

Measure the absorbance of each working standard, starting from the least concentrated.
Rinse the cuvette with the next standard before measuring.

Plot a graph of Absorbance (y-axis) vs. Concentration (x-axis).

Perform a linear regression to obtain the equation of the line (y = mx + ¢) and the coefficient
of determination (R2). An R2 value > 0.995 is typically desired.

. Sample Analysis
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e Measure the absorbance of the unknown Allura Red AC sample at Amax.

« If the absorbance is higher than the most concentrated standard, dilute the sample
accurately with DI water to bring it within the calibration range and re-measure.

o Calculate the concentration using the calibration curve equation, correcting for any dilutions
made.

Diagram 1: General Workflow for Spectrophotometric Analysis
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Diagram 1: General workflow for spectrophotometric analysis.

Protocol 2: Quantification in Food Products with
Extraction

This protocol is adapted for colored food samples where matrix components may interfere with
direct measurement. It incorporates a liquid-phase microextraction (LPME) step using a
hydrophobic deep eutectic solvent (HDES).[9][10]

1. Additional Reagents
» Octanoic acid
o Tetrabutylammonium bromide (N4444-Br)

e Hydrochloric acid (HCI) and Sodium Hydroxide (NaOH) for pH adjustment
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. Preparation of HDES

Mix octanoic acid and tetrabutylammonium bromide in a 2:1 molar ratio.[9]

Heat and stir the mixture until a clear, homogeneous liquid is formed.

. Sample Preparation

Solid Samples (e.g., candy, gelatin): Accurately weigh a known amount of the sample,
dissolve it in a specific volume of DI water, and sonicate if necessary to ensure complete
dissolution. Filter the solution to remove any insoluble matter.

Liquid Samples (e.g., beverages): Degas carbonated drinks by sonication. Use the liquid
directly or after dilution if the color is intense.

. Microextraction Procedure

Place 15 mL of the prepared sample solution into a centrifuge tube.

Adjust the sample pH to 6.5 using HCI or NaOH. This pH has been shown to be optimal for
extraction efficiency.[9][10]

Add 1.0 mL of the prepared HDES.[9]

Vortex the mixture for 60 seconds to facilitate the transfer of Allura Red into the HDES
phase.[9]

Centrifuge at 5000 rpm for 10 minutes to separate the aqueous and HDES phases.[9]

Carefully collect the HDES phase (which now contains the concentrated Allura Red) for
analysis.

. Measurement and Calculation

Use the HDES solvent as the blank to zero the spectrophotometer.

Measure the absorbance of the Allura Red-containing HDES phase at its Amax in that
solvent.
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» Prepare calibration standards by spiking known concentrations of Allura Red into a blank

food matrix (if available) and performing the same extraction procedure.
o Construct a calibration curve and calculate the concentration in the extract.

o Determine the original concentration in the food sample by accounting for the initial sample
weight/volume and all dilution/concentration factors.
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Diagram 2: Workflow for Analysis in Food Matrix
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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